3-((4-Chlorophenyl)sulfonyl)-6,7-dimethoxy-4-(4-methylpiperidin-1-yl)quinoline

• IUPAC Name: 3-(4-chlorophenyl)sulfonyl-6,7-dimethoxy-4-(4-methylpiperidin-1-yl)quinoline
• InChI: InChI=1S/C23H25ClN2O4S/c1-15-8-10-26(11-9-15)23-18-12-20(29-2)21(30-3)13-19(18)25-14-22(23)31(27,28)17-6-4-16(24)5-7-17/h4-7,12-15H,8-11H2,1-3H3
• InChI Key: BHTSPGVEGJDVFL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=C(C=NC3=CC(=C(C=C32)OC)OC)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H25ClN2O4S
• Molecular Weight: 461.0 g/mol

Description

The compound “3-((4-Chlorophenyl)sulfonyl)-6,7-dimethoxy-4-(4-methylpiperidin-1-yl)quinoline” is a quinoline derivative. Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in many areas such as medicine, food, catalysts, dyes, materials, refineries, electronics, etc.

Scientific Research Applications

Fluorescent Probes Development

Bodke et al. (2013) synthesized a series of novel quinoline derivatives as blue-green fluorescent probes. These compounds, including structural analogues to the compound , exhibited significant fluorescent properties in various solvents, indicating their potential as fluorescent markers for biological and chemical applications (Y. Bodke, S. Shankerrao, & H. N. Harishkumar, 2013).

Synthesis of Pharmacologically Active Metabolites

Mizuno et al. (2006) conducted research on the synthesis of metabolites of a compound structurally similar to "3-((4-Chlorophenyl)sulfonyl)-6,7-dimethoxy-4-(4-methylpiperidin-1-yl)quinoline", highlighting the utility of such quinoline derivatives in medicinal chemistry for developing new therapeutic agents (M. Mizuno, M. Yamashita, Y. Sawai, K. Nakamoto, & Mitsutaka Goto, 2006).

Novel Cytotoxic Agents

Research into quinoxaline 1,4-dioxides, which share a core structural motif with the compound , has demonstrated these derivatives' potential as hypoxia-selective cytotoxins. These findings suggest the potential application of such compounds in cancer therapy, particularly in targeting hypoxic tumor environments (A. Monge, J. Palop, Mercedes González, F. Martinez‐Crespo, A. Ceráin, Y. Sainz, S. Narro, A. Barker, & E. Hamilton, 1995).

Antimicrobial Agents

A study on quinoline derivatives clubbed with sulfonamide moiety synthesized as antimicrobial agents indicates the breadth of research into quinoline's applications. These compounds, through structural modifications, have shown high activity against Gram-positive bacteria, underlining the importance of quinoline derivatives in developing new antimicrobial strategies (Biointerface Research in Applied Chemistry, 2019).